Cas no 827028-17-1 (Benzoic acid, 4-(phenylethynyl)-, propyl ester)
827028-17-1 structure
Product Name:Benzoic acid, 4-(phenylethynyl)-, propyl ester
CAS No:827028-17-1
MF:C18H16O2
MW:264.318445205688
CID:686367
PubChem ID:25052492
Update Time:2025-04-19
Benzoic acid, 4-(phenylethynyl)-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(phenylethynyl)-, propyl ester
- propyl 4-(2-phenylethynyl)benzoate
- DTXSID00648562
- 827028-17-1
- Propyl 4-(phenylethynyl)benzoate
-
- Inchi: 1S/C18H16O2/c1-2-14-20-18(19)17-12-10-16(11-13-17)9-8-15-6-4-3-5-7-15/h3-7,10-13H,2,14H2,1H3
- InChI Key: DWPSJMNKUAYJBU-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C#CC2C=CC=CC=2)=CC=1)=O)CCC
Computed Properties
- Exact Mass: 264.115029749g/mol
- Monoisotopic Mass: 264.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
Benzoic acid, 4-(phenylethynyl)-, propyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
827028-17-1 (Benzoic acid, 4-(phenylethynyl)-, propyl ester) Related Products
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